1-Benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline
Overview
Description
1-Benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline is a synthetic compound belonging to the class of tetrahydroisoquinolines. These compounds are known for their diverse biological activities and have garnered significant attention in medicinal chemistry
Preparation Methods
The synthesis of 1-Benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline can be achieved through several synthetic routes. One common method involves the Pictet-Spengler reaction, where phenylethylamine derivatives react with aldehydes in the presence of an acid catalyst . Another approach is the Strecker reaction, which involves the reaction of iodophenethylamines with phenylacetaldehydes, followed by treatment with i-propyl magnesium chloride . Industrial production methods often employ multicomponent reactions to improve yield and selectivity .
Chemical Reactions Analysis
1-Benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form quinoline derivatives.
Reduction: Reduction reactions can convert it into dihydro derivatives.
Substitution: The chlorine atom can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride.
Scientific Research Applications
1-Benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline has several scientific research applications:
Mechanism of Action
The mechanism of action of 1-Benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline involves its interaction with specific molecular targets and pathways. It is known to inhibit certain enzymes and receptors, leading to its biological effects. The compound’s structure allows it to interact with neuroreceptors, making it a potential candidate for treating neurological conditions .
Comparison with Similar Compounds
1-Benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline can be compared with other tetrahydroisoquinoline derivatives such as:
1-Benzyl-1,2,3,4-tetrahydroisoquinoline: Lacks the chlorine atom, resulting in different biological activities.
7-Chloro-1,2,3,4-tetrahydroisoquinoline: Lacks the benzyl group, affecting its interaction with molecular targets.
1-Benzyl-6-chloro-1,2,3,4-tetrahydroisoquinoline: The position of the chlorine atom is different, leading to variations in its chemical reactivity and biological effects
Properties
Molecular Formula |
C16H16ClN |
|---|---|
Molecular Weight |
257.76 g/mol |
IUPAC Name |
1-benzyl-7-chloro-1,2,3,4-tetrahydroisoquinoline |
InChI |
InChI=1S/C16H16ClN/c17-14-7-6-13-8-9-18-16(15(13)11-14)10-12-4-2-1-3-5-12/h1-7,11,16,18H,8-10H2 |
InChI Key |
QBPBFTOVAYMCQA-UHFFFAOYSA-N |
Canonical SMILES |
C1CNC(C2=C1C=CC(=C2)Cl)CC3=CC=CC=C3 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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